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Compound of Interest

Compound Name: AMG-3969

Cat. No.: B605407 Get Quote

This document provides detailed procedural guidance for the safe and compliant disposal of

AMG-3969, a potent glucokinase-glucokinase regulatory protein interaction (GK-GKRP)

disruptor used in laboratory research. Adherence to these protocols is critical for ensuring

personnel safety and minimizing environmental impact. The following procedures have been

synthesized from manufacturer safety data sheets and general best practices for hazardous

chemical waste management.

I. Waste Identification and Classification
Prior to disposal, it is imperative to correctly identify and classify all waste containing AMG-
3969. Waste is generally categorized as follows:

Unused or Expired Solid Compound: Pure AMG-3969 powder.

Contaminated Labware: Items such as vials, pipette tips, gloves, and bench paper that have

come into direct contact with AMG-3969.

Solvent Waste: Solutions containing dissolved AMG-3969.

II. Quantitative Data for Disposal Considerations
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Parameter Value Notes

Physical State Solid (powder) Crystalline solid.

Solubility Soluble in DMSO Insoluble in water.

Stability

Stable under recommended

storage conditions. Solutions

are unstable and should be

freshly prepared.[1]

Avoid strong oxidizing agents.

Hazard Class

To be determined by local

regulations. Assume

hazardous.

Consult your institution's

Environmental Health and

Safety (EHS) office.

III. Detailed Disposal Protocols
A. Disposal of Solid (Unused/Expired) AMG-3969

Containerization:

Place the original container with the unused or expired AMG-3969 into a larger, sealable,

and clearly labeled hazardous waste container.

If the original container is compromised, carefully transfer the powder in a chemical fume

hood to a new, compatible container.

Labeling:

Affix a hazardous waste label to the outer container.

The label must include:

The words "Hazardous Waste"

The full chemical name: "AMG-3969"

The quantity of the waste.
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The date of accumulation.

The name of the principal investigator and laboratory contact information.

Storage:

Store the labeled waste container in a designated, secure hazardous waste accumulation

area within the laboratory.

Ensure the storage area is away from incompatible materials.

Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous waste.

Do not attempt to dispose of solid AMG-3969 down the drain or in regular trash.

B. Disposal of Contaminated Labware

Segregation:

Segregate contaminated solid waste (e.g., gloves, pipette tips, paper towels) from non-

hazardous waste.

Containerization:

Place all contaminated solid waste into a designated, durable, and leak-proof hazardous

waste bag or container.

Labeling:

Clearly label the bag or container as "Hazardous Waste" and list "AMG-3969
contaminated debris" as the contents.

Disposal:

Arrange for disposal through your institution's EHS-approved hazardous waste stream.
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C. Disposal of Solvent Waste Containing AMG-3969

Collection:

Collect all liquid waste containing AMG-3969 in a dedicated, compatible, and shatter-

resistant waste container (e.g., a high-density polyethylene or glass bottle).

Do not mix with other incompatible solvent wastes.

Container Management:

Keep the waste container securely closed when not in use.

Do not overfill the container; leave adequate headspace (at least 10%) to allow for

expansion.

Labeling:

Label the container with a hazardous waste tag detailing all constituents by percentage

(e.g., "DMSO with trace AMG-3969").

Storage and Disposal:

Store in a designated satellite accumulation area for hazardous liquid waste.

Arrange for pickup and disposal through your institution's EHS department.

IV. Logical Workflow for AMG-3969 Disposal
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AMG-3969 Disposal Decision Workflow
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Disclaimer: This guide provides general recommendations. Always consult your institution's

specific safety protocols and the official Safety Data Sheet (SDS) for AMG-3969 from your

supplier. Your local Environmental Health and Safety (EHS) office is the primary resource for

guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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